NAc-DNP-Cys
NAc-DNP-Cys
NAc-DNP-Cys is a N-acyl-amino acid.
Brand Name:
Vulcanchem
CAS No.:
35897-25-7
VCID:
VC20760344
InChI:
InChI=1S/C11H11N3O7S/c1-6(15)12-8(11(16)17)5-22-10-3-2-7(13(18)19)4-9(10)14(20)21/h2-4,8H,5H2,1H3,(H,12,15)(H,16,17)/t8-/m0/s1
SMILES:
CC(=O)NC(CSC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C(=O)O
Molecular Formula:
C11H11N3O7S
Molecular Weight:
329.29 g/mol
NAc-DNP-Cys
CAS No.: 35897-25-7
Cat. No.: VC20760344
Molecular Formula: C11H11N3O7S
Molecular Weight: 329.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | NAc-DNP-Cys is a N-acyl-amino acid. |
|---|---|
| CAS No. | 35897-25-7 |
| Molecular Formula | C11H11N3O7S |
| Molecular Weight | 329.29 g/mol |
| IUPAC Name | (2R)-2-acetamido-3-(2,4-dinitrophenyl)sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C11H11N3O7S/c1-6(15)12-8(11(16)17)5-22-10-3-2-7(13(18)19)4-9(10)14(20)21/h2-4,8H,5H2,1H3,(H,12,15)(H,16,17)/t8-/m0/s1 |
| Standard InChI Key | DKCMLZRPNSABAR-QMMMGPOBSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CSC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C(=O)O |
| SMILES | CC(=O)NC(CSC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C(=O)O |
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